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Compound of Interest

Compound Name: Sulfaguanidine

Cat. No.: B1359074

Sulfaguanidine: A Technical Overview for
Researchers

For Immediate Release

This whitepaper provides a detailed technical overview of sulfaguanidine, a sulfonamide
antibiotic primarily used in veterinary medicine. The document is intended for researchers,
scientists, and professionals in drug development, offering in-depth information on its chemical
properties, mechanism of action, and relevant experimental workflows.

Core Compound Characteristics

Sulfaguanidine (IUPAC name: 4-Amino-N-[amino(imino)methyl]benzenesulfonamide) is a
synthetic antimicrobial agent.[1] Its key quantitative and qualitative properties are summarized
below.
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Property Value Source

Molecular Formula C7H10N402S [2][3]

Molecular Weight 214.24 g/mol [2]

CAS Number 57-67-0 [11[2]
White to off-white crystalline

Appearance (2]
powder

Melting Point 190-193 °C [1][2]

N Slightly soluble in water,
Solubility o ) ) [2]
soluble in dilute mineral acids

Mechanism of Action: Inhibition of Folic Acid
Synthesis

Sulfaguanidine exerts its bacteriostatic effect by acting as a competitive inhibitor of the
enzyme dihydropteroate synthase (DHPS).[2] This enzyme is crucial for the synthesis of
dihydrofolic acid, a precursor to tetrahydrofolic acid, which is essential for the production of
nucleic acids and certain amino acids in bacteria. By mimicking the natural substrate, para-
aminobenzoic acid (PABA), sulfaguanidine blocks the bacterial folic acid synthesis pathway,
thereby inhibiting bacterial growth and reproduction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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